N-ethyl-3-[(5E)-5-[(2-fluorophenyl)methylidene]-4-oxo-2-sulfanylidene-1,3-thiazolidin-3-yl]-N-(2-hydroxyethyl)propanamide

• IUPAC Name: N-ethyl-3-[(5E)-5-[(2-fluorophenyl)methylidene]-4-oxo-2-sulfanylidene-1,3-thiazolidin-3-yl]-N-(2-hydroxyethyl)propanamide
• InChI: InChI=1S/C17H19FN2O3S2/c1-2-19(9-10-21)15(22)7-8-20-16(23)14(25-17(20)24)11-12-5-3-4-6-13(12)18/h3-6,11,21H,2,7-10H2,1H3/b14-11+
• InChI Key: DRYGZAUPEPPNBK-SDNWHVSQSA-N
• Canonical SMILES: CCN(CCO)C(=O)CCN1C(=O)C(=CC2=CC=CC=C2F)SC1=S
• Isomeric SMILES: CCN(CCO)C(=O)CCN1C(=O)/C(=C\C2=CC=CC=C2F)/SC1=S
• Molecular Formula: C17H19FN2O3S2
• Molecular Weight: 382.5 g/mol

Description

N-ethyl-3-[(5E)-5-[(2-fluorophenyl)methylidene]-4-oxo-2-sulfanylidene-1,3-thiazolidin-3-yl]-N-(2-hydroxyethyl)propanamide is a useful research compound. Its molecular formula is C17H19FN2O3S2 and its molecular weight is 382.47. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Characterization

• A study focused on the synthesis and characterization of derivatives related to N-ethyl-3-[(5E)-5-[(2-fluorophenyl)methylidene]-4-oxo-2-sulfanylidene-1,3-thiazolidin-3-yl]-N-(2-hydroxyethyl)propanamide, revealing potential anti-inflammatory, analgesic, antioxidant, anticancer, and anti-HCV activities. The compounds also exhibited low gastric toxicity, suggesting therapeutic potential (Küçükgüzel et al., 2013).

Reactivity and Potential Applications

• Another study investigated the reactivity of similar compounds, highlighting their potential as nucleophilic probes for imidazole, lysine, cysteine, and tyrosine residues under specific conditions (Llamas et al., 1986).

Antimicrobial Activities

• Research on thiazolidin derivatives, which include compounds similar to N-ethyl-3-[(5E)-5-[(2-fluorophenyl)methylidene]-4-oxo-2-sulfanylidene-1,3-thiazolidin-3-yl]-N-(2-hydroxyethyl)propanamide, demonstrated notable antimicrobial activity against various bacterial and fungal strains (Wardkhan et al., 2008).

Biocatalysis in Drug Metabolism

• A study on the application of biocatalysis to drug metabolism using Actinoplanes missouriensis showcased the potential for producing mammalian metabolites of compounds structurally related to N-ethyl-3-[(5E)-5-[(2-fluorophenyl)methylidene]-4-oxo-2-sulfanylidene-1,3-thiazolidin-3-yl]-N-(2-hydroxyethyl)propanamide (Zmijewski et al., 2006).

Applications in Neurokinin-1 Receptor Antagonism

• A derivative of N-ethyl-3-[(5E)-5-[(2-fluorophenyl)methylidene]-4-oxo-2-sulfanylidene-1,3-thiazolidin-3-yl]-N-(2-hydroxyethyl)propanamide demonstrated efficacy as a neurokinin-1 receptor antagonist in pre-clinical tests, indicating potential applications in treating emesis and depression (Harrison et al., 2001).

Anticancer Potential

• Compounds structurally related to N-ethyl-3-[(5E)-5-[(2-fluorophenyl)methylidene]-4-oxo-2-sulfanylidene-1,3-thiazolidin-3-yl]-N-(2-hydroxyethyl)propanamide showed moderate antitumor activity, particularly against renal cancer cell lines, indicating their potential in cancer treatment (Horishny & Matiychuk, 2020).

Fluorescent Dyes and Probes

• Derivatives of N-ethyl-3-[(5E)-5-[(2-fluorophenyl)methylidene]-4-oxo-2-sulfanylidene-1,3-thiazolidin-3-yl]-N-(2-hydroxyethyl)propanamide were utilized in the synthesis of fluorescent dyes, showing potential as efficient, color-tunable fluorophores for various applications (Witalewska et al., 2019).

Antimicrobial and Enzyme Assay Applications

• Compounds in the same class were synthesized and evaluated for their antimicrobial activity and enzyme assay performance, demonstrating significant biological activities and potential pharmaceutical applications (Tiwari et al., 2018).